
Assembling a 32-Channel Ministat System: An
Application Note and Protocol Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ministat

Cat. No.: B12294449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the assembly and operation of a 32-

channel ministat system, a powerful tool for high-throughput microbial cultivation, experimental

evolution, and drug screening. The protocols outlined herein are particularly relevant for studies

involving yeast, such as Saccharomyces cerevisiae, but can be adapted for other

microorganisms.

System Overview
A 32-channel ministat system allows for the simultaneous, continuous culture of 32

independent microbial populations in small-volume chemostats (ministats).[1][2][3] This high-

throughput setup is ideal for studying microbial physiology, adaptation, and evolution under

precisely controlled environmental conditions.[3][4][5] The system consists of several key

components: a media reservoir, a multichannel peristaltic pump for nutrient delivery, an

aeration system, a temperature-controlled heating block housing the culture vessels, and an

effluent collection system.[6]

Bill of Materials
Successful assembly of the 32-channel ministat system requires the following components.

Detailed part numbers and potential suppliers are provided for reference.
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Component Description Recommended Supplier(s)

Culture Vessels 55 mL glass culture tubes VWR, Fisher Scientific

Stoppers Size 2 foam silicone stoppers VWR, Fisher Scientific

Needles
1.5-inch, 18-gauge stainless

steel blunt needles

Becton Dickinson, Fisher

Scientific

Tubing
Silicone and Marprene tubing

of various inner diameters
Cole-Parmer, VWR

Peristaltic Pump 32-channel peristaltic pump Watson-Marlow, Cole-Parmer

Heating Block 36-well heating block VWR, Fisher Scientific

Aeration System
Aquarium air pump, tubing,

and manifolds

Local pet supply stores, online

retailers

Media Reservoir 10 L glass carboy VWR, Fisher Scientific

Effluent Collection
250 mL glass bottles with two-

hole stoppers
VWR, Fisher Scientific

Connectors
Luer-lock fittings, Y-

connectors, quick-connects
Cole-Parmer, VWR

Step-by-Step Assembly Guide
This section details the assembly of the individual ministat culture chambers and the

integration of all 32 channels into a functional system.

Culture Chamber Assembly
Each of the 32 ministat culture chambers must be assembled individually as follows:

Prepare Culture Tubes: Thoroughly clean and rinse 55 mL glass culture tubes. Mark each

tube at the 19, 20, and 21 mL levels to accurately monitor culture volume.[6]

Assemble Stopper and Needles: For each culture tube, insert three 18-gauge blunt needles

into a size 2 foam silicone stopper. These needles will serve as the air inlet, media inlet, and
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effluent outlet. Ensure the needles are evenly spaced and run parallel to the inner wall of the

culture tube when the stopper is inserted.[6]

Connect Tubing:

Air Inlet: Attach a length of silicone tubing to the air inlet needle. This tube will connect to

the aeration manifold.

Media Inlet: Attach a male luer connector to one end of a piece of small-diameter silicone

tubing. This tubing should be long enough to reach from the culture chamber in the

heating block to the peristaltic pump. Connect the luer fitting to the shortest needle in the

stopper assembly, which serves as the media inlet.[6]

Effluent Outlet: Attach a length of silicone tubing to the effluent outlet needle. This tube will

lead to the corresponding effluent collection bottle.

System Integration
Once the individual culture chambers are assembled, they can be integrated into the 32-

channel system.
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Figure 1: Workflow for the assembly of the 32-channel ministat system.

Heating Block Setup: Place the assembled culture chambers into the heating block.

Media Line Connection:

Prepare a branched media line by using Y-connectors to split the main media line from the

reservoir into 32 individual lines.

Connect each of these lines to the appropriate channel of the 32-channel peristaltic pump

using Marprene pump tubing.

Connect the outlet of each pump channel to the media inlet tubing of a culture chamber.[6]

Aeration System Setup:

Connect the air pump to a series of manifolds to distribute the airflow to all 32 culture

chambers.

Connect the air inlet tubing from each chamber to a port on the manifold.

Effluent Collection Setup:

Prepare 32 effluent collection bottles, each with a two-hole stopper. Insert two blunt

needles of different lengths into each stopper.

Connect the effluent outlet tubing from each culture chamber to the longer needle of a

collection bottle. The shorter needle serves as a vent.[6]

Media Reservoir Connection: Connect the main media line to the media reservoir carboy.

Experimental Protocols
The 32-channel ministat system is highly versatile. Below is a general protocol for a yeast

experimental evolution study, which can be adapted for other applications.

Yeast Experimental Evolution Protocol
This protocol describes a typical experimental evolution run with Saccharomyces cerevisiae.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12294449?utm_src=pdf-body
https://dunham.gs.washington.edu/MillerCSH.pdf
https://dunham.gs.washington.edu/MillerCSH.pdf
https://www.benchchem.com/product/b12294449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare & Sterilize Media Prepare Overnight Inocula

Inoculate Ministats

Batch Growth to Saturation (30h)

Start Continuous Media Flow

Daily Sampling

Continue for Desired Duration

Repeat Daily

Final Harvest & Analysis

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular
Glucose

Snf3/Rgt2
(Glucose Sensors)

activates

cAMP-PKA Pathway

activates

Yck1/2

activates

Mth1/Std1

phosphorylates

SCF-Grr1
(Ubiquitin Ligase)

recruits

Proteasome

degradation

Rgt1
(Transcription Factor)

inhibitsubiquitinates

HXT Gene Expression
(Glucose Transporters)

represses

phosphorylates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Osmotic Stress

Sln1 / Sho1
(Osmo-sensors)

activates

Ste11 / Ssk2 / Ssk22
(MAPKKK)

activates

Pbs2
(MAPKK)

phosphorylates

Hog1
(MAPK)

phosphorylates

Nuclear Translocation

Msn2/4, Sko1, Hot1
(Transcription Factors)

activates

Stress Response Gene
Expression

induces

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12294449?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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